Cas no 2442-83-3 (1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-)
2442-83-3 structure
Product Name:1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-
CAS No:2442-83-3
MF:C21H32O3
MW:332.476986885071
CID:287006
PubChem ID:262820
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-
- 1H-Indene-5-methanol, 2,3-dihydro-6-hydroxy-
- 6-Hydroxymethyl-5-indanol
- 6-Hydroxymethyl-abietinsaeure
- AGN-PC-00G6GC
- CTK2I6603
- 2442-83-3
- NSC-96774
- 12-(hydroxymethyl)abieta-7,13-dien-18-oic acid
- NSC96774
- DTXSID70947291
-
- Inchi: 1S/C21H32O3/c1-13(2)16-10-14-6-7-18-20(3,17(14)11-15(16)12-22)8-5-9-21(18,4)19(23)24/h6,10,13,15,17-18,22H,5,7-9,11-12H2,1-4H3,(H,23,24)
- InChI Key: QPHRUPHMYUDTML-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCC2(C)C3C(C=C(C(C)C)C(CO)C3)=CCC21)=O
Computed Properties
- Exact Mass: 332.23526
- Monoisotopic Mass: 332.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 493.6°C at 760 mmHg
- Flash Point: 266.4°C
- Refractive Index: 1.553
- PSA: 57.53
- LogP: 4.42460
1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2442-83-3 (1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-) Related Products
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